Cas no 22550-76-1 (A'-Neogammacerane-3,6,16,22-tetrol,(3b,6a,16b,21b)- (9CI))

• Product Name: A'-Neogammacerane-3,6,16,22-tetrol,(3b,6a,16b,21b)- (9CI)
• CAS No: 22550-76-1
• MF: C₃₀H₅₂O₄
• MW: 476.731490135193
• CID: 262651
• PubChem ID: 193011
• Update Time: 2025-04-19

A'-Neogammacerane-3,6,16,22-tetrol,(3b,6a,16b,21b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• A'-Neogammacerane-3,6,16,22-tetrol,(3b,6a,16b,21b)- (9CI)
• (3R,4S,5bR,9S,11aR)-3-(2-hydroxypropan-2-yl)-5a,5b,8,8,11a,13b-hexamethyl-1,2,3,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-hexadecahydrocyclopenta[a]chrysene-4,7,9-triol
• (3R,3aS,4S,5aR,5bR,7S,7aR,9S,11aR,11bR,13aR,13bR)-3-(2-hydroxypropan-2-yl)-5a,5b,8,8,11a,13b-hexamethyl-1,2,3,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-hexadecahydrocyclopenta[a]chrysene-4,7,9-triol
• Hopane-3,6,16,22-tetrol
• (3R, 3aS, 4S, 5aR, 5bR, 7S, 7aR, 9S, 11aR, 11bR, 13aR, 13bR)-3-(2-hydroxypropan-2-yl)-5a, 5b, 8, 8, 11a, 13b-hexamethyl-1, 2, 3, 3a, 4, 5, 6, 7, 7a, 9, 10, 11, 11b, 12, 13, 13a-hexadecahydrocyclopenta[a]chrysene-4, 7, 9-triol
• 22550-76-1
• DTXSID80945203
• CHEMBL3392009
• A'-Neogammacerane-3,6,16,22-tetrol, (3beta,6alpha,16beta,21beta)-
• AKOS040748953
• Mollugogenol A

• Inchi： 1S/C30H52O4/c1-25(2)22(33)12-14-28(6)21-10-9-20-27(5)13-11-17(26(3,4)34)23(27)18(31)15-29(20,7)30(21,8)16-19(32)24(25)28/h17-24,31-34H,9-16H2,1-8H3/t17-,18+,19+,20-,21-,22+,23-,24+,27-,28-,29-,30-/m1/s1
• InChI Key： USLXSBTYECTZSS-HAYDXIIZSA-N
• SMILES： O[C@H]1C[C@]2(C)[C@H](CC[C@@H]3[C@@]4(C)CC[C@@H](C(C)(C)[C@@H]4[C@H](C[C@@]23C)O)O)[C@@]2(C)CC[C@@H](C(C)(C)O)[C@@H]21

Computed Properties

• Exact Mass: 476.38656014g/mol
• Monoisotopic Mass: 476.38656014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 1
• Complexity: 838
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 80.9Ų

A'-Neogammacerane-3,6,16,22-tetrol,(3b,6a,16b,21b)- (9CI) Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Hopanoids